2-[5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl]-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-4-one

• IUPAC Name: 2-(5-amino-3-thiophen-2-ylpyrazol-1-yl)-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one
• InChI: InChI=1S/C14H13N5OS/c15-12-7-10(11-5-2-6-21-11)18-19(12)14-16-9-4-1-3-8(9)13(20)17-14/h2,5-7H,1,3-4,15H2,(H,16,17,20)
• InChI Key: LPVBGKFZHVZDPP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=C(NC2=O)N3C(=CC(=N3)C4=CC=CS4)N
• Molecular Formula: C14H13N5OS
• Molecular Weight: 299.35 g/mol

Description

The compound is a heterocyclic compound containing a pyrazole ring fused with a cyclopenta[d]pyrimidin-4-one ring. The pyrazole ring is substituted with an amino group and a thiophen-2-yl group. Compounds with similar structures have been studied for their potential therapeutic properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the fused ring system and the substituents. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to analyze the molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the amino group might make it a base, and the fused ring system might influence its stability and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s being studied as a potential drug, it might interact with specific biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential uses. Without specific studies on this compound, it’s difficult to provide detailed safety and hazard information.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action if it’s being studied as a potential drug.